2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[(4-methylpiperidin-1-yl)-thiophen-2-ylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H20N4O2S2/c1-12-6-8-22(9-7-12)15(14-5-3-11-26-14)16-18(24)23-19(27-16)20-17(21-23)13-4-2-10-25-13/h2-5,10-12,15,24H,6-9H2,1H3
• InChI Key: FENZKNZTVGUNDT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(C2=CC=CS2)C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C19H20N4O2S2
• Molecular Weight: 400.5 g/mol

Description

2-(Furan-2-yl)-5-((4-methylpiperidin-1-yl)(thiophen-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H20N4O2S2 and its molecular weight is 400.52. The purity is usually 95%.
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Scientific Research Applications

Electrochromic Properties and Materials Science

Research on thiazolo[5,4-d]thiazole-containing copolymers, closely related to the specified compound, highlights their potential in electrochromic applications due to their multichromic properties and low band-gap values. The study by Akpinar, Udum, and Toppare (2013) on two novel copolymers showcases their significant electrochromical properties and solution processability, making them important candidates for electrochromic devices (Akpinar, Udum, & Toppare, 2013).

Antimicrobial and Pharmacological Research

Another area of application is in the development of novel antimicrobial agents. Patel, Patel, and Shah (2015) synthesized novel heterocyclic compounds with potential antibacterial and antifungal activities. These compounds were derived from triazolo[3,4-b][1,3,4]thiadiazoles, indicating the potential of structurally related compounds in pharmacological research (Patel, Patel, & Shah, 2015).

Synthesis and Characterization of Heterocyclic Compounds

Khan et al. (2014) focused on the synthesis of triazolothiadiazole and triazolothiadiazine derivatives, evaluating their antiviral activities against HIV-1 and HIV-2. This demonstrates the utility of such compounds in the design and development of new antiviral drugs (Khan et al., 2014).

Antifungal and Pesticidal Applications

Choi et al. (2015) explored the pesticidal activities of thiazole derivatives against mosquito larvae and a phytopathogenic fungus, highlighting the potential of such compounds in agricultural and pest management applications (Choi et al., 2015).